Cas no 1942890-99-4 (Carbamic acid,N-(2-(4-hydroxy-3-(hydroxymethyl)phenyl)-2-oxoethyl)-,1,1,-dimethylethyl ester)

• Product Name: Carbamic acid,N-(2-(4-hydroxy-3-(hydroxymethyl)phenyl)-2-oxoethyl)-,1,1,-dimethylethyl ester
• CAS No: 1942890-99-4
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 4668541
• Update Time: 2025-07-21

Carbamic acid,N-(2-(4-hydroxy-3-(hydroxymethyl)phenyl)-2-oxoethyl)-,1,1,-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(2-(4-hydroxy-3-(hydroxymethyl)phenyl)-2-oxoethyl)-,1,1,-dimethylethyl ester

• Inchi： 1S/C14H19NO5/c1-14(2,3)20-13(19)15-7-12(18)9-4-5-11(17)10(6-9)8-16/h4-6,16-17H,7-8H2,1-3H3,(H,15,19)
• InChI Key： NSEGNODZIHCECV-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC(=C(CO)C=1)O)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• XLogP3: 1.6
• Topological Polar Surface Area: 95.9

Experimental Properties

• Density: 1.233±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (11 g/l) (25 º C),

Additional information on Carbamic acid,N-(2-(4-hydroxy-3-(hydroxymethyl)phenyl)-2-oxoethyl)-,1,1,-dimethylethyl ester

Carbamic acid,N-(2-(4-hydroxy-3-(hydroxymethyl)phenyl)-2-oxoethyl)-,1,1,-dimethylethyl ester (CAS No. 1942890-99-4): A Comprehensive Overview

Carbamic acid,N-(2-(4-hydroxy-3-(hydroxymethyl)phenyl)-2-oxoethyl)-,1,1,-dimethylethyl ester, identified by its CAS number 1942890-99-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, including its ester functionality and the presence of hydroxyl groups, contribute to its versatility in various chemical and biological applications.

The molecular structure of Carbamic acid,N-(2-(4-hydroxy-3-(hydroxymethyl)phenyl)-2-oxoethyl)-,1,1,-dimethylethyl ester consists of a carbamate moiety linked to a substituted phenyl ring. The presence of both hydroxyl and hydroxymethyl groups on the phenyl ring enhances its reactivity and interaction with biological targets. This structural configuration suggests potential applications in drug design, particularly in the development of molecules that can modulate enzyme activity or interact with specific binding sites in proteins.

In recent years, there has been a growing interest in the development of novel compounds with therapeutic potential. The compound 1942890-99-4 has been studied for its possible role in inhibiting certain enzymes and receptors that are implicated in various diseases. For instance, preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on kinases and other signaling molecules involved in pathways such as MAPK and PI3K/Akt. These pathways are crucial in regulating cell growth, differentiation, and survival, making them attractive targets for therapeutic intervention.

The synthesis of Carbamic acid,N-(2-(4-hydroxy-3-(hydroxymethyl)phenyl)-2-oxoethyl)-,1,1,-dimethylethyl ester involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and catalysts is essential to ensure the yield and purity of the final product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve the desired stereochemical purity. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of functional groups that can be further modified for specific applications.

The pharmacological properties of this compound have been explored through both computational modeling and experimental studies. Molecular docking simulations have been used to predict how 1942890-99-4 might interact with target proteins based on its structural features. These simulations have provided valuable insights into the binding affinity and mode of interaction between the compound and its potential targets. Experimental validation through enzyme inhibition assays has further confirmed these predictions, demonstrating the compound's ability to modulate specific biological pathways.

In addition to its potential as a lead compound for drug development, Carbamic acid,N-(2-(4-hydroxy-3-(hydroxymethyl)phenyl)-2-oxoethyl)-,1,1,-dimethylethyl ester has also been investigated for its role in material science applications. The presence of functional groups such as hydroxyl and ester makes it a suitable candidate for polymer modification and the development of novel materials with enhanced properties. For example, researchers have explored its use in creating biodegradable polymers that can be used in medical implants or drug delivery systems.

The environmental impact of synthesizing and using this compound is also an important consideration. Efforts have been made to develop green chemistry approaches that minimize waste and reduce the use of hazardous reagents. Solvent-free reactions and catalytic methods have been employed to improve sustainability without compromising yield or purity. These efforts align with global initiatives to promote environmentally friendly chemical synthesis practices.

The future prospects for 1942890-99-4 are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms, researchers hope to identify new derivatives with enhanced therapeutic efficacy.

In conclusion, Carbamic acid,N-(2-(4-hydroxy-3-(hydroxymethyl)phenyl)-2-oxoethyl)-,1,1,-dimethylethyl ester (CAS No. 1942890-99-4) represents a significant advancement in the field of organic chemistry with potential applications across multiple disciplines. Its unique structural features make it a versatile molecule for drug design and material science innovations. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.